Cas no 245325-31-9 (1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-)

5-Chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine is a heterocyclic compound featuring a fused pyrazole and pyridine ring system. The presence of chloro and nitro substituents at the 5- and 3-positions, respectively, enhances its reactivity and utility in synthetic chemistry. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials due to its electron-deficient aromatic system, which facilitates nucleophilic substitution and metal-catalyzed cross-coupling reactions. Its rigid bicyclic structure contributes to stability while allowing precise structural modifications. The nitro group offers further derivatization potential via reduction to amines or participation in cycloaddition reactions. This scaffold is particularly valuable in medicinal chemistry for designing kinase inhibitors or other biologically active molecules.

1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro- structure

245325-31-9 structure

Product Name:1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-

CAS No:245325-31-9

MF:C₆H₃ClN₄O₂

MW:198.566619157791

CID:5223792

PubChem ID:135526709

Update Time:2025-07-02

1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-
- 5-Chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine
- F87870
- 1H-pyrazolo[3,4-c]pyridine, 5-chloro-3-nitro-
- SB75215
- AS-82664
- SCHEMBL18130737
- G10940
- 245325-31-9
- InChI=1/C6H3ClN4O2/c7-5-1-3-4(2-8-5)9-10-6(3)11(12)13/h1-2H,(H,9,10
- 5-Chloro-3-nitro-2H-pyrazolo[3,4-c]pyridine
- AKOS024328614
- Inchi： 1S/C6H3ClN4O2/c7-5-1-3-4(2-8-5)9-10-6(3)11(12)13/h1-2H,(H,9,10)
- InChI Key： OSOOLZRMDKKKBX-UHFFFAOYSA-N
- SMILES： C1=NC(Cl)=CC2C([N+]([O-])=O)=NNC1=2

Computed Properties

Exact Mass: 197.9944530g/mol
Monoisotopic Mass: 197.9944530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 87.4Å²

1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro- Pricemore >>

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eNovation Chemicals LLC	Y1237959-1g	1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-	245325-31-9	95%	1g	$345	2024-06-06
eNovation Chemicals LLC	Y1237959-5g	1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-	245325-31-9	95%	5g	$1175	2024-06-06
eNovation Chemicals LLC	Y1237959-10g	1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-	245325-31-9	95%	10g	$1850	2024-06-06
Key Organics Ltd	AS-82664-1G	1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-	245325-31-9	>95%	1g	£426.00	2023-09-09
Key Organics Ltd	AS-82664-5G	1H-Pyrazolo[3,4-c]pyridine,5-chloro-3-nitro-	245325-31-9	>95%	5g	£1358.00	2023-09-09
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